Cas no 26049-87-6 ((S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid)

(S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid is a chiral non-proteinogenic amino acid featuring a phenolic side chain with hydroxyl groups at the 2- and 4-positions. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules and enzyme inhibitors. Its structural similarity to tyrosine, combined with the additional hydroxyl group, enhances its potential for modulating biochemical pathways. The (S)-enantiomer is of particular interest due to its stereospecific interactions in biological systems. High purity and well-defined stereochemistry make it suitable for applications in medicinal chemistry and biochemical studies, where precise molecular recognition is critical.
(S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid structure
26049-87-6 structure
Product Name:(S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid
CAS No:26049-87-6
MF:C9H11NO4
MW:197.187942743301
CID:238403
PubChem ID:152670
Update Time:2025-05-28

(S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid
    • L-Tyrosine, 2-hydroxy-
    • AKOS006271996
    • 2,4-Dihydroxyphenylalanine
    • BRD-K24304282-001-01-0
    • 24146-06-3
    • (S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoicacid
    • 2-hydroxytyrosine
    • DTXSID50946969
    • 2,4-Dopa
    • DL-Tyrosine, 2-hydroxy-
    • (2S)-2-amino-3-(2,4-dihydroxyphenyl)propanoic acid
    • 3-(30,40-dihydroxyphenyl)-l-alanine
    • 2,4-Dihydroxy-L-Phenylalanine
    • (S)-3-(2,4-Dihydroxyphenyl)-2-aminopropanoic acid
    • 26049-87-6
    • 2-hydroxy-L-tyrosine
    • SCHEMBL2679928
    • Q27216133
    • CHEBI:125512
    • OTY
    • Inchi: 1S/C9H11NO4/c10-7(9(13)14)3-5-1-2-6(11)4-8(5)12/h1-2,4,7,11-12H,3,10H2,(H,13,14)/t7-/m0/s1
    • InChI Key: UTIMIHJZXIJZKZ-ZETCQYMHSA-N
    • SMILES: OC1C=C(C=CC=1C[C@@H](C(=O)O)N)O

Computed Properties

  • Exact Mass: 197.06883
  • Monoisotopic Mass: 197.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.78
  • LogP: 0.75250

(S)-2-Amino-3-(2,4-dihydroxyphenyl)propanoic acid Pricemore >>

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